BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physicochemical
Properties of 1-(4-Nitrophenyl)piperidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-(4-Nitrophenyl)piperidine

cat. No.: B1293623

This guide provides an in-depth overview of the melting and boiling points of 1-(4-
Nitrophenyl)piperidine, tailored for researchers, scientists, and professionals in drug
development. It includes key physical data, detailed experimental protocols for property
determination, and logical diagrams to illustrate core concepts.

Core Physicochemical Data

The accurate determination of melting and boiling points is fundamental in the characterization
and purity assessment of chemical compounds. The following table summarizes the available
data for 1-(4-Nitrophenyl)piperidine.

Property Value Source
Melting Point 104-106°C [11[2]
Melting Point 104-105°C [3]
Boiling Point 363.5 £ 25.0 °C (Predicted) [1][2]

Experimental Protocols

The following sections detail standard laboratory procedures for the determination of melting
and boiling points, applicable to compounds such as 1-(4-Nitrophenyl)piperidine.

Melting Point Determination (Capillary Method)
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The capillary method is a widely used technique for determining the melting point of a solid.[4]
A small, powdered sample is heated in a capillary tube, and the temperature range over which
the substance melts is observed.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[5]

Glass capillary tubes (one end sealed)[6]

Thermometer

Mortar and pestle (for sample pulverization)
Procedure:

o Sample Preparation: Ensure the sample of 1-(4-Nitrophenyl)piperidine is completely dry,
as moisture can depress the melting point.[6] Pulverize a small amount of the crystalline
solid into a fine powder.

o Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to
collect a small amount of material.[5][6] Invert the tube and tap it gently on a hard surface to
pack the solid into the closed end. The packed sample height should be 2-3 mm for an
accurate measurement.[5][6]

o Measurement: Place the loaded capillary tube into the heating block of the melting point
apparatus.[5][6]

o Rapid Determination (Optional): Heat the sample rapidly to get an approximate melting point.
This allows for a more precise measurement in the subsequent trial.[5]

o Accurate Determination: Allow the apparatus to cool to at least 15°C below the approximate
melting point.[6] Begin heating again at a slow, controlled rate (approximately 1-2°C per
minute) near the expected melting point.[5]

e Recording the Melting Range: Record two temperatures:

o T1: The temperature at which the first drop of liquid appears.
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o T2: The temperature at which the entire sample has completely melted into a clear liquid.
The melting point is reported as the range from T1 to T2. A narrow melting range (0.5-2°C)
is indicative of a pure substance, whereas impurities tend to depress and broaden the
melting range.[5]

Boiling Point Determination (Thiele Tube Method)

For determining the boiling point of a liquid, especially with small sample volumes, the Thiele
tube method is highly effective.[7] This method relies on the principle that the boiling point is
the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
pressure.[8][9]

Apparatus:

Thiele tube[7][8]

Thermometer

Small test tube (e.g., Durham tube)[7]

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating bath liquid[7][8]
Procedure:
o Setup: Fill the Thiele tube with mineral oil to a level just above the side arm.[7][10]

e Sample Preparation: Add a small amount (a few milliliters) of the liquid sample into the small
test tube.[9][11] Place a capillary tube, with its sealed end pointing upwards, into the test
tube.[7][8]

o Assembly: Attach the test tube to the thermometer using a rubber band or thread, ensuring
the sample is level with the thermometer bulb.[7][8]
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e Heating: Immerse the assembly into the Thiele tube, with the thermometer bulb positioned in
the center of the main tube.[7] Gently heat the side arm of the Thiele tube with a burner.[7][8]
The design of the tube facilitates the circulation of the oil, ensuring uniform heating.[8]

o Observation: As the temperature rises, a stream of bubbles will begin to emerge from the
open end of the capillary tube. Continue gentle heating until a rapid and continuous stream
of bubbles is observed.[7][8]

e Recording the Boiling Point: Remove the heat source and allow the apparatus to cool slowly.
The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to be drawn back into the capillary tube.[7][8]

Visualized Workflows and Concepts

The following diagrams, generated using the DOT language, illustrate the experimental
workflows and key theoretical concepts.
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Melting Point Determination Workflow

Sample Preparation

Dry the solid sample

Pulverize into a fine powder

Load 2-3 mm of sample
into a capillary tube

Measurement

Place capillary in
melting point apparatus

Heat rapidly for
approximate melting point

Cool down and then heat
slowly (1-2°C/min)

Observe melting process

Data Recording

Record T1:
First liquid appears

i

Record T2:
Completely liquid

i

Report melting range (T1 - T2)
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Boiling Point Determination Workflow (Thiele Tube)

Apparatus Setup

Add sample to small test tube

Insert inverted capillary tube

Attach tube to thermometer

Immerse assembly in Thiele tube

Heating & Observation

Gently heat Thiele tube side arm

Observe for a rapid, continuous
stream of bubbles

Remove heat source

Data Recording

Allow apparatus to cool

l

Record temperature when liquid
enters the capillary tube

l

This temperature is the boiling point
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Effect of Purity on Melting Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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